Cas no 1852160-82-7 (4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid)

• Product Name: 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• CAS No: 1852160-82-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5991868
• PubChem ID: 165723685
• Update Time: 2025-05-19

4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid
• EN300-1449215
• 1852160-82-7
• 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O3/c1-4-5-16-13-10-9(11(14)15)7(2)6-8(3)12-10/h1,6H,5H2,2-3H3,(H,12,13)(H,14,15)
• InChI Key： PITIYHPICCBXIP-UHFFFAOYSA-N
• SMILES： O(CC#C)NC1C(C(=O)O)=C(C)C=C(C)N=1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.4Ų

Additional information on 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid

Research Brief on 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS: 1852160-82-7)

4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid (CAS: 1852160-82-7) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core and propargyloxyamino functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted drug delivery systems.

Recent studies have focused on the structural and functional properties of this compound, leveraging its ability to interact with specific biological targets. The presence of the propargyloxyamino moiety is particularly noteworthy, as it provides a versatile handle for further chemical modifications, such as click chemistry-based conjugations, which are widely used in drug discovery and bioconjugation strategies.

One of the key areas of investigation has been the role of 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid in modulating enzyme activity. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects against certain kinases and proteases, making it a candidate for the development of new anticancer and anti-inflammatory agents. The precise mechanism of action is still under investigation, but early data indicate that the compound binds to the active sites of these enzymes, disrupting their catalytic activity.

In addition to its potential as an enzyme inhibitor, this molecule has also been explored for its utility in targeted drug delivery. The propargyloxyamino group allows for the attachment of various payloads, such as fluorescent tags or therapeutic agents, via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property has been exploited in the design of prodrugs and imaging probes, highlighting the compound's versatility in biomedical applications.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid, addressing previous challenges related to yield and purity. Improved synthetic routes have enabled researchers to obtain the compound in high enantiomeric purity, which is critical for its application in chiral environments and asymmetric synthesis.

Despite these promising developments, further research is needed to fully elucidate the pharmacological profile and safety of this compound. Current studies are focused on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential. Additionally, in vivo studies are underway to evaluate its efficacy and toxicity in animal models, which will be crucial for its progression into clinical trials.

In conclusion, 4,6-Dimethyl-2-[(prop-2-yn-1-yloxy)amino]pyridine-3-carboxylic acid represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to targeted drug delivery. Ongoing research efforts are expected to uncover new insights into its biological activities and therapeutic potential, paving the way for its future development as a drug candidate or diagnostic tool.